2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-butylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-butylphenyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-2-3-7-18-10-12-20(13-11-18)26-22(29)17-32-25-27-21-14-15-31-23(21)24(30)28(25)16-19-8-5-4-6-9-19/h4-6,8-15H,2-3,7,16-17H2,1H3,(H,26,29)
• InChI Key: APUAUUFITYFJCL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-butylphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Conformation

The study of crystal structures of related compounds reveals insights into their molecular conformation, which is crucial for understanding their interaction with biological targets. The compounds exhibit a folded conformation about the methylene C atom of the thioacetamide bridge, indicating intramolecular hydrogen bonding that stabilizes this conformation. This structural characteristic could influence the biological activity and interaction with biological receptors (Subasri et al., 2016).

Potential Dual Inhibitory Activities

Research into the synthesis of classical and nonclassical analogues of related thieno[2,3-d]pyrimidines has demonstrated their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and cell division. This suggests a promising avenue for the development of antitumor agents, with some compounds exhibiting potent dual inhibitory activities against human TS and DHFR (Gangjee et al., 2008).

Synthesis and Biological Activities

The synthesis of new derivatives incorporating the thieno[2,3-d]pyrimidine moiety has led to compounds with significant biological activities. For instance, thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor and antibacterial properties, demonstrating the versatility of this core structure in medicinal chemistry applications (Hafez & El-Gazzar, 2017).

Antiviral and Antibacterial Potential

Further research has expanded into the exploration of antiviral and antibacterial potentials of derivatives. The study on the quantum chemical insight, molecular docking, and antimicrobial activities of novel thienopyrimidine linked compounds shows promising results against various microbial and viral pathogens, indicating a potential role in combating infectious diseases (Kerru et al., 2019).